Cas no 4623-71-6 (1,3-Benzenedicarboxylic acid, dihexyl ester)

1,3-Benzenedicarboxylic acid, dihexyl ester structure
4623-71-6 structure
Product Name:1,3-Benzenedicarboxylic acid, dihexyl ester
CAS No:4623-71-6
MF:C20H30O4
MW:334.449806690216
CID:323892
PubChem ID:525126
Update Time:2025-04-19

1,3-Benzenedicarboxylic acid, dihexyl ester Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenedicarboxylic acid, dihexyl ester
    • dihexyl benzene-1,3-dicarboxylate
    • Dihexyl isophthalate
    • FGWAPOKSKMNBEN-UHFFFAOYSA-N
    • Isophthalic acid, dihexyl ester
    • DTXSID10335416
    • 4623-71-6
    • SCHEMBL2375060
    • Inchi: 1S/C20H30O4/c1-3-5-7-9-14-23-19(21)17-12-11-13-18(16-17)20(22)24-15-10-8-6-4-2/h11-13,16H,3-10,14-15H2,1-2H3
    • InChI Key: FGWAPOKSKMNBEN-UHFFFAOYSA-N
    • SMILES: O(C(C1C=CC=C(C=1)C(=O)OCCCCCC)=O)CCCCCC

Computed Properties

  • Exact Mass: 334.2145
  • Monoisotopic Mass: 334.21440943g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 14
  • Complexity: 322
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.7
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • Density: 1.012
  • Boiling Point: 383°C at 760 mmHg
  • Flash Point: 203.4°C
  • Refractive Index: 1.493
  • PSA: 52.6
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